2-(2-methylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C20H24N2O2/c1-16-7-3-4-8-19(16)24-15-20(23)21-17-9-11-18(12-10-17)22-13-5-2-6-14-22/h3-4,7-12H,2,5-6,13-15H2,1H3,(H,21,23)
• InChI Key: ZAJQCYAOVSESRO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)N3CCCCC3

Description

2-(2-methylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide is a chemical compound that is used in scientific research for its potential therapeutic properties. It is commonly referred to as MPAPA and has been the subject of numerous studies in recent years. In

Mechanism of Action

The mechanism of action of MPAPA is not fully understood, but it is believed to involve the modulation of several signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators. It also appears to modulate the activity of several neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects
MPAPA has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce inflammation and oxidative stress in the brain, which may help to protect against neurodegenerative diseases. It has also been shown to reduce pain and improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAPA in lab experiments is its high purity and yield. This makes it easy to obtain and use in experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or mechanisms.

Future Directions

There are several future directions for research on MPAPA. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's. Another area of interest is its potential use as an analgesic for chronic pain. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of MPAPA involves several steps, starting with the reaction of 2-methylphenol with chloroacetyl chloride to form 2-(2-methylphenoxy)acetophenone. This intermediate product is then reacted with piperidine to form 2-(2-methylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide. The final product is obtained in high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

MPAPA has been the subject of numerous studies due to its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, making it a promising candidate for the treatment of various diseases and conditions. Some of the areas where MPAPA has been studied include Parkinson's disease, Alzheimer's disease, and chronic pain.